Cas no 2248316-57-4 (2-Bromo-4-(difluoromethyl)-3-methylthiophene)

2-Bromo-4-(difluoromethyl)-3-methylthiophene is a halogenated thiophene derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of a bromo substituent at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The difluoromethyl group at the 4-position introduces electron-withdrawing properties, improving stability and influencing regioselectivity in further functionalizations. The methyl group at the 3-position provides steric control, aiding in selective modifications. This compound is particularly valuable in agrochemical and medicinal chemistry research, where precise structural tuning is critical. Its well-defined reactivity profile makes it a versatile building block for advanced synthetic applications.
2-Bromo-4-(difluoromethyl)-3-methylthiophene structure
2248316-57-4 structure
Product Name:2-Bromo-4-(difluoromethyl)-3-methylthiophene
CAS No:2248316-57-4
MF:C6H5BrF2S
MW:227.069706678391
CID:5968718
PubChem ID:137938396
Update Time:2025-06-14

2-Bromo-4-(difluoromethyl)-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(difluoromethyl)-3-methylthiophene
    • 2248316-57-4
    • EN300-6511708
    • Inchi: 1S/C6H5BrF2S/c1-3-4(6(8)9)2-10-5(3)7/h2,6H,1H3
    • InChI Key: NMFGNQJIFXECJD-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C(=CS1)C(F)F

Computed Properties

  • Exact Mass: 225.92634g/mol
  • Monoisotopic Mass: 225.92634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.2Ų

2-Bromo-4-(difluoromethyl)-3-methylthiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6511708-0.05g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
0.05g
$827.0 2025-03-14
Enamine
EN300-6511708-0.1g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
0.1g
$867.0 2025-03-14
Enamine
EN300-6511708-0.25g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
0.25g
$906.0 2025-03-14
Enamine
EN300-6511708-0.5g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
0.5g
$946.0 2025-03-14
Enamine
EN300-6511708-1.0g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
1.0g
$986.0 2025-03-14
Enamine
EN300-6511708-2.5g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
2.5g
$1931.0 2025-03-14
Enamine
EN300-6511708-5.0g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
5.0g
$2858.0 2025-03-14
Enamine
EN300-6511708-10.0g
2-bromo-4-(difluoromethyl)-3-methylthiophene
2248316-57-4 95.0%
10.0g
$4236.0 2025-03-14

Additional information on 2-Bromo-4-(difluoromethyl)-3-methylthiophene

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-methylthiophene (CAS No. 2248316-57-4)

2-Bromo-4-(difluoromethyl)-3-methylthiophene (CAS No. 2248316-57-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound belongs to the thiophene family, a class of sulfur-containing heterocycles known for their versatility in organic chemistry. The presence of bromine and difluoromethyl groups on the thiophene ring enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-Bromo-4-(difluoromethyl)-3-methylthiophene has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and lipophilicity, which are critical factors in medicinal chemistry. Researchers are particularly interested in how this compound can be utilized in the development of next-generation therapeutics, especially for targeting enzyme inhibitors and receptor modulators. Its structural features also make it a candidate for catalysis and polymer chemistry.

The synthesis of 2-Bromo-4-(difluoromethyl)-3-methylthiophene typically involves multi-step reactions, including halogenation and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical methods like NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. These innovations align with the growing trend of green chemistry, where efficiency and sustainability are prioritized.

From an industrial perspective, 2-Bromo-4-(difluoromethyl)-3-methylthiophene is often discussed in the context of high-value chemical manufacturing. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to clients in the life sciences sector. Its applications extend to electronic materials, where its electron-withdrawing properties are leveraged in organic semiconductors and photovoltaic devices.

One of the most searched questions related to this compound is: "What are the applications of 2-Bromo-4-(difluoromethyl)-3-methylthiophene in drug development?" Studies suggest its potential as a precursor for kinase inhibitors and antiviral agents, reflecting the broader interest in targeted therapies. Another trending topic is its role in crop protection chemicals, where fluorinated thiophenes contribute to the design of novel pesticides with improved efficacy and environmental safety.

In summary, 2-Bromo-4-(difluoromethyl)-3-methylthiophene (CAS No. 2248316-57-4) is a multifaceted compound with broad applicability across research and industry. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a key player in advancing chemical innovation. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of cutting-edge discoveries in chemistry and beyond.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd